1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide

• IUPAC Name: 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide
• InChI: InChI=1S/C17H26N2O3/c1-19(2)17(16(21)18-22-13-12-20)10-8-15(9-11-17)14-6-4-3-5-7-14/h3-7,15,20H,8-13H2,1-2H3,(H,18,21)
• InChI Key: PODYRMMCQKQDFK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCC(CC1)C2=CC=CC=C2)C(=O)NOCCO
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide, also known as UMB68, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of amides and has a molecular formula of C18H28N2O3.

Mechanism of Action

The mechanism of action of 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide involves its ability to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in various types of cancer, and its inhibition has been shown to reduce tumor growth and metastasis.
Biochemical and Physiological Effects:
1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been shown to have a range of biochemical and physiological effects. In cancer research, 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been shown to inhibit tumor growth and metastasis, induce apoptosis, and reduce angiogenesis. In neurodegenerative disease research, 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been shown to have neuroprotective effects and improve cognitive function. In cardiovascular research, 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been shown to have vasodilatory effects and reduce hypertension.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide in lab experiments is its specificity for CAIX, which makes it a useful tool for studying the role of CAIX in cancer and other diseases. However, one limitation of using 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide. One potential direction is to investigate its therapeutic potential in combination with other drugs or therapies. Another direction is to explore its potential for the treatment of other diseases beyond cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, further research is needed to optimize the synthesis of 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide involves a multi-step process that includes the reaction of cyclohexanone with dimethylamine, followed by the reaction of the resulting product with 2-chloroethanol. The final step involves the reaction of the obtained intermediate with phenyl isocyanate to yield 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide.

Scientific Research Applications

1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been extensively studied for its potential therapeutic applications in various fields of research. Some of the areas where 1-(dimethylamino)-N-(2-hydroxyethoxy)-4-phenylcyclohexane-1-carboxamide has been investigated include cancer, neurodegenerative diseases, and cardiovascular diseases.